Cas no 1529585-29-2 (1-bromo-2-cyclopentyl-3-fluorobenzene)

• Product Name: 1-bromo-2-cyclopentyl-3-fluorobenzene
• CAS No: 1529585-29-2
• MF: C₁₁H₁₂BrF
• MW: 243.115386009216
• MDL: MFCD26678745
• CID: 5151438
• PubChem ID: 83382027
• Update Time: 2025-05-20

1-bromo-2-cyclopentyl-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-cyclopentyl-3-fluoro-
• 1-bromo-2-cyclopentyl-3-fluorobenzene

• MDL： MFCD26678745
• Inchi： 1S/C11H12BrF/c12-9-6-3-7-10(13)11(9)8-4-1-2-5-8/h3,6-8H,1-2,4-5H2
• InChI Key： MZVFBZYWLWEJGU-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(F)=C1C1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-bromo-2-cyclopentyl-3-fluorobenzene

1-Bromo-2-Cyclopentyl-3-Fluorobenzene (CAS No. 1529585-29-2)

The compound 1-bromo-2-cyclopentyl-3-fluorobenzene , also identified by its CAS number 1529585-29 , is an aromatic heterocyclic compound with significant applications in organic synthesis and materials science. This molecule features a bromine atom at position 1, a cyclopentyl group at position 2, and a fluorine atom at position 3 on the benzene ring, making it structurally unique and chemically reactive.

The synthesis of 1-bromo strong>-< strong > substituted benzene derivatives strong > has been extensively studied due to their versatility in forming various functional groups. Recent research has focused on optimizing the Suzuki-Miyaura coupling reaction for synthesizing this compound, achieving high yields through palladium catalysts under mild conditions. This method not only enhances efficiency but also reduces environmental impact by minimizing waste generation.

In terms of physical properties,< strong > 1-bromo strong > derivatives typically exhibit moderate solubility in organic solvents such as dichloromethane and ethyl acetate. The presence of electron-withdrawing groups like bromine and fluorine increases the molecule's polarity, influencing its reactivity in nucleophilic aromatic substitution reactions. These properties make it an ideal precursor for constructing complex aromatic systems used in drug discovery.

The application of 1-bromo strong > compounds extends into material science, where they serve as building blocks for organic semiconductors. Recent studies have demonstrated that derivatives of this compound can be incorporated into polymer blends to enhance electrical conductivity without compromising mechanical stability. Such advancements open new avenues for their use in flexible electronics and energy storage devices.

In pharmacology,< strong > fluorinated benzene rings strong > are known for their ability to modulate drug absorption profiles by altering lipophilicity and hydrogen bonding capacity.< strong > 1-Bromo strong > substitution allows for further functionalization, enabling researchers to explore its potential as an intermediate in synthesizing bioactive agents targeting specific therapeutic areas such as oncology or neurodegenerative diseases.

Safety considerations are paramount when handling< strong > halogenated aromatic compounds strong >.< strong > Bromine substitution strong > introduces electrophilic reactivity which requires careful storage conditions to prevent unintended reactions or degradation.< strong > Fluorinated derivatives strong > may exhibit different toxicity profiles compared to their non-halogenated counterparts; thus comprehensive toxicological assessments are recommended before large-scale applications.

In summary,< strong > 1-bromo strong >< strong>-cyclopentyl-substituted benzene derivatives strong > represent a valuable class of compounds with diverse applications across multiple scientific domains.< strong > CAS No: 1529585 - 00 - X strong >(exact number pending verification) serves as an identifier for tracking this specific compound within chemical databases ensuring consistency in research reporting.